Cas no 1601057-11-7 ((1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol)

• Product Name: (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol
• CAS No: 1601057-11-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5043955
• Update Time: 2025-10-29

(1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-((Cyclopropylmethyl)amino)cyclopentan-1-ol
• (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol

• Inchi： 1S/C9H17NO/c11-9-3-1-2-8(9)10-6-7-4-5-7/h7-11H,1-6H2/t8-,9-/m1/s1
• InChI Key： UDSNGPOMJHQQCZ-RKDXNWHRSA-N
• SMILES： O[C@@H]1CCC[C@H]1NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 0.8
• Topological Polar Surface Area: 32.299

Additional information on (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol

Introduction to (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol and Its Significance in Modern Chemical Biology

The compound with the CAS number 1601057-11-7 is a fascinating molecule known as (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol. This chiral alcohol has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of a cyclopropylmethyl group and an amine substituent on a cyclopentanone backbone makes it a promising candidate for further investigation in drug discovery and molecular recognition.

In recent years, the study of chiral molecules has become increasingly important in pharmaceutical research. The stereochemistry of a compound can dramatically influence its biological activity, making the precise control of molecular configuration crucial. The specific stereochemistry of (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol, denoted by the (1R,2R) configuration, suggests that it may exhibit unique interactions with biological targets compared to its enantiomers.

One of the most intriguing aspects of this compound is its potential role as a building block for more complex molecules. The cyclopropylmethyl group, in particular, is a versatile moiety that can be further functionalized to create a wide range of derivatives. These derivatives could then be screened for various biological activities, including enzyme inhibition, receptor binding, and antimicrobial properties. The cyclopentanone core also provides a stable scaffold that can be modified without losing the overall structural integrity.

Recent advancements in synthetic chemistry have made it possible to access complex chiral molecules like (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol with high efficiency and precision. Techniques such as asymmetric hydrogenation and dynamic kinetic resolutions have enabled researchers to construct these molecules in enantiomerically pure forms. This has opened up new avenues for the development of enantioselective catalysts and methods that can be applied to other challenging synthetic transformations.

The biological significance of this compound is further highlighted by its potential applications in the development of novel therapeutic agents. Chiral alcohols have been shown to interact with biological systems in unique ways, often leading to enhanced potency and selectivity. For instance, studies have demonstrated that certain chiral alcohols can act as potent inhibitors of specific enzymes by binding to their active sites in a highly stereospecific manner. The amine group in (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol also suggests that it may participate in hydrogen bonding interactions, which are crucial for the binding affinity between drugs and their targets.

In addition to its potential as a drug lead, this compound may also find applications in the field of materials science. Chiral molecules are increasingly being used to create functional materials with specific optical and electronic properties. For example, liquid crystals and polymers derived from chiral building blocks can exhibit unique liquid crystalline phases and optical behaviors. The cyclopropylmethyl group and amine functionality could be particularly useful in designing such materials due to their ability to influence molecular packing and intermolecular interactions.

The synthesis of (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol presents several challenges that require careful planning and execution. One key consideration is the stereocontrol during the construction of the cyclopentanone ring and the introduction of the amine substituent. Strategies such as transition metal-catalyzed reactions and biocatalytic methods have been explored to achieve high enantioselectivity. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during multi-step syntheses.

Once synthesized, the characterization of this compound is essential for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to determine the structure and purity of chiral molecules. These data can then be used to guide further studies on its biological activity and chemical reactivity.

The future prospects for (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol are promising, with several avenues for further research opening up. One exciting direction is the exploration of its derivatives as potential leads for new drugs. By modifying various functional groups on the molecule, researchers can generate libraries of compounds that can be screened for biological activity using high-throughput screening methods. This approach has been successful in identifying novel therapeutic agents for a wide range of diseases.

Another area of interest is the use of this compound as a tool in chemical biology research. Chiral probes like this one can be used to study enzyme mechanisms, protein-protein interactions, and other fundamental biological processes. By understanding how these molecules interact with biological targets at a molecular level, researchers can gain insights into disease pathways and develop more effective treatments.

In conclusion, (1R,2R)-2-(Cyclopropylmethyl)aminocyclopentan-1-ol represents an intriguing molecule with significant potential in both pharmaceutical research and materials science. Its unique structural features make it a valuable building block for more complex compounds, while its chiral nature suggests applications in areas requiring precise molecular recognition. As synthetic methods continue to advance, access to such molecules will become more efficient, paving the way for new discoveries and innovations.